Cas no 50588-44-8 (5α-Androsta-2,16-diene)

• Product Name: 5α-Androsta-2,16-diene
• CAS No: 50588-44-8
• Molecular Formula: C₁₉H₂₈
• Molecular Weight: 256.426
• CID: 4010116
• PubChem ID: 54380113

5α-Androsta-2,16-diene Properties

Names and Identifiers

• Androsta-2,16-diene, (5a)-
• Androsta-2,16-diene, (5α)-
• -Androsta-2,16-diene
• 5α-Androsta-2,16-diene
• 50588-44-8
• 5alpha-Androsta-2,16-diene
• 5?-Androsta-2,16-diene
• '5alpha-Androsta-2,16-diene'
• (3aS,3bR,5aS,9aS,9bS,11aR)-9a,11a-dimethyl-3H,3aH,3bH,4H,5H,5aH,6H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene
• (5a)-Androsta-2,16-diene; 5a-Androsta-2,16-diene

• InChIKey： UZHPQOPEBYBGGT-UGCZWRCOSA-N
• Inchi： InChI=1S/C19H28/c1-18-11-5-7-16(18)15-9-8-14-6-3-4-12-19(14,2)17(15)10-13-18/h3-5,11,14-17H,6-10,12-13H2,1-2H3/t14-,15+,16+,17+,18+,19+/m1/s1

Computed Properties

• Exact Mass: 256.219100893g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 256.219100893g/mol
• Heavy Atom Count: 19
• Complexity: 431
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids